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Compound of Interest

Compound Name: Diphenylacetic anhydride

Cat. No.: B154452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for diphenylacetic
anhydride, a compound utilized in various chemical syntheses. Due to limited direct data on

diphenylacetic anhydride, this document synthesizes information from safety data sheets for

the closely related compound, diphenylacetic acid, and general safety protocols for chemical

anhydrides. Anhydrides are generally more reactive than their corresponding carboxylic acids,

particularly towards moisture, and precautions should be adapted accordingly.

Hazard Identification and Classification
Diphenylacetic anhydride is a derivative of diphenylacetic acid and should be handled as a

hazardous substance. Based on data for the acid, the anhydride is expected to be harmful if

swallowed and cause serious eye irritation.[1][2] It may also cause skin and respiratory tract

irritation.[3]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H319: Causes serious eye irritation.[1][2]

H412: Harmful to aquatic life with long lasting effects.[1][2]

Precautionary Statements:
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P264: Wash skin thoroughly after handling.[1][4]

P270: Do not eat, drink or smoke when using this product.[1][2]

P273: Avoid release to the environment.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4][5]

Quantitative Safety Data
The following table summarizes key quantitative data, primarily based on the properties of

diphenylacetic acid as a proxy.

Property Value Source Citation

Acute Oral Toxicity (LD50) 5,540 mg/kg (Rat) [6][7]

3,200 mg/kg (Mouse) [7]

Melting Point/Range
147 - 149 °C / 297 - 300 °F (for

acid)
[1]

Vapor Pressure 9.63E-06 mm Hg (for acid) [8]

Molecular Formula C28H22O3 [9]

Molecular Weight 406.48 g/mol [9]

Safe Handling and Experimental Protocols
3.1. Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood

to minimize inhalation of dust or vapors.[4][10]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4][5][10]

3.2. Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles or a face shield (US: NIOSH/MSHA; EU: EN 166)

are mandatory to prevent eye contact.[4][5][11]

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves for integrity

before each use and use proper removal techniques to avoid skin contamination.[4][10][12]

Skin and Body Protection: A flame-retardant lab coat and appropriate protective clothing

should be worn to prevent skin exposure.[4][12][13] Contaminated clothing must be removed

immediately and washed before reuse.[4][5]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with an appropriate particulate filter.[10][13]

3.3. General Handling Protocol

Preparation: Before handling, review the Safety Data Sheet (SDS) and this guide. Ensure all

necessary PPE is available and in good condition.

Dispensing: Avoid generating dust. Use spark-proof tools and handle in a fume hood.[14]

Keep the container tightly closed when not in use.[3][4][11]

Procedure: Avoid contact with skin, eyes, and clothing.[5][11] Do not breathe dust or vapors.

[13]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[4][5] Do not

eat, drink, or smoke in the work area.[1][2] Clean the work area and decontaminate any

surfaces.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from

incompatible materials such as strong oxidizing agents and moisture.[3][11]

Emergency Procedures
4.1. First Aid Measures

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON

CENTER or doctor.[1][2][3] If the victim is conscious, give two glasses of water.[1]
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[3][4][12]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

plenty of soap and water for at least 15 minutes.[3][4][12]

In Case of Eye Contact: Immediately rinse cautiously with plenty of water for at least 15

minutes, also under the eyelids.[4][5] Remove contact lenses if present and easy to do.

Continue rinsing and call an ophthalmologist.[1]

4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[5][13]

Specific Hazards: The material is combustible.[1] Thermal decomposition can release

irritating gases and vapors, including carbon monoxide and carbon dioxide.[5][11] Forms

explosive mixtures with air on intense heating.[1]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[5]

[11][13]

4.3. Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.[11]

Avoid dust formation and contact with the substance.[6] Wear the appropriate level of PPE

as described in Section 3.2.

Environmental Precautions: Prevent the product from entering drains, surface water, or the

ground water system.[1]

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[5][11]

Disposal Considerations
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Dispose of diphenylacetic anhydride and its containers in accordance with all local, regional,

and national regulations.[1][2] Do not mix with other waste.[1] Leave the chemical in its original

container for disposal.[1]

Workflow and Pathway Visualizations
The following diagrams illustrate key procedural workflows for ensuring safety when handling

diphenylacetic anhydride.

Safe Handling Workflow for Diphenylacetic Anhydride
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Caption: Workflow for the safe handling of diphenylacetic anhydride.

Emergency Response Logic: Personal Exposure
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Caption: Decision pathway for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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